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Compound of Interest

Compound Name: (-)-Sotalol

Cat. No.: B1681962 Get Quote

Essential Safety and Handling Guide for (-)-
Sotalol
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate and

essential safety and logistical information for handling (-)-Sotalol hydrochloride in a laboratory

setting, including personal protective equipment (PPE) recommendations, operational

procedures, and a comprehensive disposal plan.

Hazard Identification and Personal Protective
Equipment
(-)-Sotalol hydrochloride is classified as a hazardous substance that can cause skin and eye

irritation.[1] Ingestion of less than 150 grams may be harmful or fatal. It is crucial to use

appropriate personal protective equipment (PPE) to minimize exposure during handling.
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Hazard GHS Classification
Recommended Personal
Protective Equipment
(PPE)

Skin Contact Skin Irritant, Category 2

Gloves: Chemically resistant

gloves (e.g., nitrile) should be

worn. Select gloves based on

the frequency and duration of

contact. Protective Clothing: A

standard laboratory coat is

required. For tasks with a

higher risk of splashes,

impervious clothing should be

considered.

Eye Contact Eye Irritant, Category 2

Eye Protection: Tightly fitting

safety goggles or a face shield

are mandatory to prevent

contact with the eyes.

Inhalation May cause respiratory irritation

Respiratory Protection: For

procedures that may generate

dust or aerosols, a NIOSH-

approved respirator is

recommended. All handling of

powdered (-)-Sotalol should be

performed in a well-ventilated

area, preferably within a

chemical fume hood.

Ingestion Harmful if swallowed

General Hygiene: Do not eat,

drink, or smoke in laboratory

areas. Wash hands thoroughly

after handling the compound.

Operational Plan: Step-by-Step Handling
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This section outlines the procedural guidance for the safe handling of (-)-Sotalol from receipt to

experimental use.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Log the compound into the chemical inventory.

Store (-)-Sotalol in a tightly sealed container in a cool, dry, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents.

2. Weighing and Preparation of Solutions:

All weighing of powdered (-)-Sotalol should be conducted within a chemical fume hood to

minimize inhalation exposure.

Use appropriate tools (e.g., spatula, weighing paper) to handle the powder.

To prepare a solution, slowly add the weighed (-)-Sotalol to the desired solvent (e.g., sterile

water, saline). Based on clinical protocols, (-)-Sotalol can be diluted in sodium chloride 0.9%

or glucose 5% to create a 2 mg/mL solution.[2]

Ensure the container is securely capped and gently agitate to dissolve the compound

completely.

3. Experimental Use:

When using solutions of (-)-Sotalol, continue to wear all recommended PPE.

Conduct all experimental procedures in a well-ventilated area.

Avoid the generation of aerosols.

Clearly label all containers with the compound name, concentration, and date of preparation.
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Proper disposal of (-)-Sotalol and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused (-)-Sotalol Powder

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. The container must be clearly

labeled as "Hazardous Waste" with the full

chemical name.

Contaminated Labware (e.g., weighing boats,

pipette tips)

Place in a designated hazardous waste

container lined with a chemically resistant bag.

Aqueous Solutions of (-)-Sotalol
Collect in a sealed, properly labeled hazardous

waste container. Do not pour down the drain.

Empty (-)-Sotalol Containers

Rinse the container three times with a suitable

solvent. Collect the rinsate as hazardous waste.

The rinsed container can then be disposed of in

the regular trash or recycled, depending on

institutional policies.

Contaminated PPE (gloves, disposable lab

coats)

Dispose of in a designated hazardous waste

container.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of (-)-
Sotalol in a laboratory setting.
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Safe Handling and Disposal Workflow for (-)-Sotalol
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Caption: Workflow for handling (-)-Sotalol from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. moleculardevices.com [moleculardevices.com]

2. seslhd.health.nsw.gov.au [seslhd.health.nsw.gov.au]

To cite this document: BenchChem. [Personal protective equipment for handling (-)-Sotalol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681962#personal-protective-equipment-for-
handling-sotalol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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